5-((2-chlorobenzyl)oxy)-2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-4H-pyran-4-one

• IUPAC Name: 5-[(2-chlorophenyl)methoxy]-2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]pyran-4-one
• InChI: InChI=1S/C24H25ClN2O4/c1-29-23-9-5-4-8-21(23)27-12-10-26(11-13-27)15-19-14-22(28)24(17-30-19)31-16-18-6-2-3-7-20(18)25/h2-9,14,17H,10-13,15-16H2,1H3
• InChI Key: OMJUCHWJXURFGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=O)C(=CO3)OCC4=CC=CC=C4Cl
• Molecular Formula: C24H25ClN2O4
• Molecular Weight: 440.9 g/mol

Description

5-((2-chlorobenzyl)oxy)-2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C24H25ClN2O4 and its molecular weight is 440.92. The purity is usually 95%.
BenchChem offers high-quality 5-((2-chlorobenzyl)oxy)-2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-4H-pyran-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((2-chlorobenzyl)oxy)-2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-4H-pyran-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research has shown that certain derivatives of 4H-pyran-4-one, including compounds structurally related to 5-((2-chlorobenzyl)oxy)-2-((4-(2-methoxyphenyl)piperazin-1-yl)methyl)-4H-pyran-4-one, exhibit potential as anticonvulsant compounds. For instance, studies demonstrate that specific derivatives of this compound have shown significant activity against seizures in both maximal electroshock (MES) and subcutaneous Metrazol (scMet) induced seizure tests, without causing neurotoxicity (Aytemir, Septioğlu, & Çalış, 2010).

Antimicrobial and Antifungal Activity

These compounds also display antimicrobial activities. For example, various derivatives have been synthesized and tested for their antimicrobial effectiveness against certain bacteria and fungi. Results indicated that some derivatives exhibited significant activity against a range of microbial strains (Aytemir, Çalış, & Özalp, 2004).

Potential in Obesity Treatment

A derivative structurally related to the compound showed promise as a treatment for obesity due to its role as a potent and selective 5-HT2C agonist. This derivative exhibited dose-dependent inhibition of food intake and reduction in body weight in animal models (Kalgutkar et al., 2007).

Anti-ischemic Activity

Certain derivatives have shown significant anti-ischemic activity, suggesting potential in the treatment of cerebral ischemia. These compounds were found to prolong the survival time of mice subjected to acute cerebral ischemia, indicating potent neuroprotective activity (Zhong et al., 2014).